Cas no 159174-42-2 (1-Pyrrolidinecarboxaldehyde,5-methoxy-2,2-dimethyl-)

• Product Name: 1-Pyrrolidinecarboxaldehyde,5-methoxy-2,2-dimethyl-
• CAS No: 159174-42-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 109132
• PubChem ID: 45083929
• Update Time: 2025-04-18

1-Pyrrolidinecarboxaldehyde,5-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxaldehyde,5-methoxy-2,2-dimethyl-
• 1-Pyrrolidinecarboxaldehyde, 5-methoxy-2,2-dimethyl- (9CI)
• 1-Pyrrolidinecarboxaldehyde,5-methoxy-2,2-dimethyl-(9ci)
• 5-methoxy-2,2-dimethylpyrrolidine-1-carbaldehyde
• 159174-42-2

• Inchi： 1S/C8H15NO2/c1-8(2)5-4-7(11-3)9(8)6-10/h6-7H,4-5H2,1-3H3
• InChI Key： UMNUGCAIBBNRME-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C)(C)N1C=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 29.54